Cas no 1806733-43-6 (Methyl 4-hydroxy-3-methoxy-6-(trifluoromethoxy)pyridine-2-carboxylate)

• Product Name: Methyl 4-hydroxy-3-methoxy-6-(trifluoromethoxy)pyridine-2-carboxylate
• CAS No: 1806733-43-6
• MF: C₉H₈F₃NO₅
• MW: 267.15873336792
• CID: 4830343
• Update Time: 2025-05-28

Methyl 4-hydroxy-3-methoxy-6-(trifluoromethoxy)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-hydroxy-3-methoxy-6-(trifluoromethoxy)pyridine-2-carboxylate

• Inchi： 1S/C9H8F3NO5/c1-16-7-4(14)3-5(18-9(10,11)12)13-6(7)8(15)17-2/h3H,1-2H3,(H,13,14)
• InChI Key： OLELOMJSYXJAPX-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(C(=C(C(=O)OC)N1)OC)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 438
• XLogP3: 1.8
• Topological Polar Surface Area: 73.9

Additional information on Methyl 4-hydroxy-3-methoxy-6-(trifluoromethoxy)pyridine-2-carboxylate

Comprehensive Overview of Methyl 4-hydroxy-3-methoxy-6-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1806733-43-6)

Methyl 4-hydroxy-3-methoxy-6-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1806733-43-6) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethoxy and methoxy functional groups, has garnered attention for its potential in drug discovery and material science. Its molecular structure, featuring a pyridine-2-carboxylate core, makes it a versatile intermediate for synthesizing bioactive molecules.

The growing interest in trifluoromethoxy-containing compounds stems from their enhanced metabolic stability and lipophilicity, which are critical for improving drug bioavailability. Researchers are increasingly exploring CAS 1806733-43-6 as a building block for developing novel therapeutics targeting inflammation, CNS disorders, and infectious diseases. Its 4-hydroxy-3-methoxy substitution pattern also aligns with the structural motifs found in natural products, further expanding its utility in medicinal chemistry.

In agrochemical applications, Methyl 4-hydroxy-3-methoxy-6-(trifluoromethoxy)pyridine-2-carboxylate serves as a precursor for designing next-generation crop protection agents. The trifluoromethoxy group is known to enhance pesticidal activity by improving target binding and resistance management. This aligns with the industry's focus on sustainable pest control solutions, addressing global challenges like food security and environmental sustainability.

Synthetic methodologies for CAS 1806733-43-6 often involve multi-step reactions, including esterification and selective etherification. Recent advancements in green chemistry have prompted researchers to develop more efficient catalytic processes for its production, reducing waste and energy consumption. These innovations resonate with the pharmaceutical industry's push toward greener synthetic routes, a topic frequently searched in academic and industrial forums.

Analytical characterization of Methyl 4-hydroxy-3-methoxy-6-(trifluoromethoxy)pyridine-2-carboxylate typically employs techniques like HPLC, NMR, and mass spectrometry. Purity and stability studies are crucial, as impurities can significantly impact downstream applications. This underscores the importance of rigorous quality control in fine chemical synthesis, a concern frequently raised by procurement specialists and formulation scientists.

The compound's physicochemical properties, such as solubility and logP, make it suitable for formulation development. Its pyridine carboxylate moiety offers opportunities for salt formation, improving compatibility with various delivery systems. These attributes are particularly relevant for researchers investigating drug delivery technologies, a rapidly growing field in biopharma.

From a commercial perspective, CAS 1806733-43-6 represents a niche but growing segment in the fine chemicals market. Suppliers are increasingly listing this compound in their catalogs to meet demand from contract research organizations and academic institutions. Its pricing and availability trends are closely monitored by professionals seeking cost-effective alternatives for their R&D projects.

Regulatory considerations for Methyl 4-hydroxy-3-methoxy-6-(trifluoromethoxy)pyridine-2-carboxylate focus on proper handling and storage guidelines. While not classified as hazardous under standard protocols, appropriate safety measures should be observed during laboratory use. This practical information is often sought by new researchers entering the field of heterocyclic chemistry.

Future research directions for this compound may explore its potential in materials science, particularly in designing functional polymers or electronic materials. The trifluoromethoxy pyridine structure could contribute to novel materials with unique optical or electronic properties, tapping into the burgeoning interest in advanced functional materials.

In summary, Methyl 4-hydroxy-3-methoxy-6-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1806733-43-6) represents a multifaceted compound with growing importance across scientific disciplines. Its unique structural features and adaptable chemistry continue to inspire innovative applications, making it a subject of ongoing research and commercial interest in the chemical sciences community.